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Compound of Interest

Compound Name: Sodium phenolate trihydrate

CAS No.: 156150-40-2

Cat. No.: B041771

Get Quote

This technical guide provides an in-depth analysis of the essential analytical techniques used

to characterize sodium phenolate trihydrate (C₆H₅ONa·3H₂O). Designed for researchers,

scientists, and professionals in drug development, this document moves beyond mere data

presentation to explain the causality behind experimental choices and the logic of integrated

characterization. We will explore Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and X-ray Diffraction (XRD) as pillars of structural confirmation and purity

assessment for this critical synthetic reagent.

Introduction: The Chemistry and Utility of Sodium
Phenolate Trihydrate
Sodium phenolate, the sodium salt of phenol, is a highly versatile organometallic compound. In

its trihydrate form, it offers enhanced stability and easier handling compared to its anhydrous

counterpart, making it a preferred reagent in numerous applications.[1] Its primary value stems

from the potent nucleophilicity of the phenoxide ion, which serves as a cornerstone for

reactions like the Williamson ether synthesis to produce aryl ethers and various esterification
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processes.[1] In pharmaceutical and materials science, it functions as a key intermediate for

active pharmaceutical ingredients (APIs), antiseptics, and the synthesis of phenolic resins.[1]

Given its role as a foundational building block, rigorous characterization is paramount to ensure

reaction stoichiometry, minimize impurities, and guarantee reproducible outcomes. This guide

establishes a self-validating analytical workflow to confirm the identity, purity, and hydration

state of sodium phenolate trihydrate.

Key Compound Identifiers:

Chemical Formula: C₆H₁₁NaO₄ (C₆H₅ONa·3H₂O)

Molecular Weight: 170.14 g/mol [2][3]

CAS Number: 156150-40-2[2][3][4][5][6]

Appearance: White, crystalline solid.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Molecular Skeleton
NMR spectroscopy provides unambiguous information about the carbon-hydrogen framework

of the phenoxide ion. The presence of the negatively charged oxygen atom significantly

influences the electronic environment of the aromatic ring compared to neutral phenol, a key

diagnostic feature.

Expertise & Experience: Why NMR?
NMR is the gold standard for structural elucidation of organic molecules. For sodium phenolate,

¹H NMR confirms the substitution pattern and integrity of the aromatic ring, while ¹³C NMR

verifies the number and type of carbon atoms. The key is to understand how the phenoxide's

electron-donating oxygen impacts chemical shifts, pushing them upfield (to lower ppm values)

relative to phenol. The choice of a deuterated solvent that can dissolve this ionic compound

without reacting is critical; deuterium oxide (D₂O) is the most logical choice.

¹H NMR Spectroscopy
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Theoretical Interpretation: The ¹H NMR spectrum of the phenolate anion in D₂O is expected

to show three distinct signals corresponding to the ortho, meta, and para protons of the

aromatic ring. Due to the symmetry of the anion, the two ortho protons (H-2, H-6) are

chemically equivalent, as are the two meta protons (H-3, H-5). The para proton (H-4) is

unique. The strong electron-donating effect of the O⁻ group increases the electron density at

the ortho and para positions, shielding these protons and shifting their signals upfield relative

to benzene (7.34 ppm). The protons of the three water molecules of hydration will exchange

with the D₂O solvent, resulting in a single, broad HOD peak, the position of which is

concentration and temperature-dependent.

Expected Chemical Shifts and Multiplicities:

Ortho-protons (H-2, H-6): Expected as a doublet around 6.6-6.8 ppm.

Para-proton (H-4): Expected as a triplet around 6.9-7.1 ppm.

Meta-protons (H-3, H-5): Expected as a triplet (or more complex multiplet due to coupling

with both ortho and para protons) around 7.1-7.3 ppm.

¹³C NMR Spectroscopy
Theoretical Interpretation: The ¹³C NMR spectrum will display four signals for the six carbon

atoms of the aromatic ring, reflecting the molecule's symmetry. The most dramatic effect is

the significant downfield shift of the carbon atom directly attached to the oxygen (C-1) and

the upfield shifts of the ortho (C-2, C-6) and para (C-4) carbons due to increased electron

density. PubChem notes the availability of a reference ¹³C NMR spectrum, underscoring its

utility in standard characterization.[8]

Expected Chemical Shifts:

C1 (C-O⁻): ~168-172 ppm

C4 (Para): ~122-124 ppm

C2/C6 (Ortho): ~118-120 ppm

C3/C5 (Meta): ~130-132 ppm
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Trustworthiness: Self-Validating NMR Protocol
A robust protocol ensures that the acquired data is reliable and accurately reflects the sample's

identity.

Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation: Accurately weigh 15-20 mg of sodium phenolate trihydrate and

dissolve it in 0.6-0.7 mL of deuterium oxide (D₂O, 99.9% D). Ensure complete dissolution.

Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard proton spectrum with 8-16 scans.

Set the spectral width to cover a range of -2 to 12 ppm.

Apply a solvent suppression technique (e.g., presaturation) to attenuate the residual HOD

signal.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set the spectral width from 0 to 200 ppm.

A sufficient number of scans (e.g., 1024 or more) is required due to the low natural

abundance of ¹³C.

Data Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin).

Reference the spectrum to the residual HOD signal (approx. 4.79 ppm) for ¹H NMR or an

internal standard for ¹³C NMR.

// Node for the core molecule molecule [label="Sodium Phenolate
Trihydrate\nC₆H₅ONa·3H₂O", pos="0,0!", shape=ellipse, fillcolor="#202124"];
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// Nodes for spectroscopic techniques nmr [label="NMR Spectroscopy", fillcolor="#4285F4",

pos="-3,2!"]; ir [label="IR Spectroscopy", fillcolor="#34A853", pos="3,2!"]; xrd [label="X-Ray

Diffraction", fillcolor="#EA4335", pos="0,-3!"];

// Nodes for information derived from each technique nmr_info [label="Proton Environment

(¹H)\nCarbon Skeleton (¹³C)\nStructural Integrity", shape=note, fillcolor="#F1F3F4",

fontcolor="#202124", pos="-3,4!"]; ir_info [label="Functional Groups (O-H, C=C)\nWater of

Hydration", shape=note, fillcolor="#F1F3F4", fontcolor="#202124", pos="3,4!"]; xrd_info

[label="Crystalline Phase\nLattice Structure\nHydration State", shape=note,

fillcolor="#F1F3F4", fontcolor="#202124", pos="0,-5!"];

// Edges connecting techniques to the molecule molecule -> nmr [color="#4285F4"]; molecule -

> ir [color="#34A853"]; molecule -> xrd [color="#EA4335"];

// Edges connecting techniques to their derived information nmr -> nmr_info [style=dashed,

color="#4285F4"]; ir -> ir_info [style=dashed, color="#34A853"]; xrd -> xrd_info [style=dashed,

color="#EA4335"]; } ` Caption: Multi-technique characterization workflow.

Infrared (IR) Spectroscopy: Fingerprinting
Functional Groups
IR spectroscopy is a rapid and powerful technique for identifying the functional groups present

in a molecule. For sodium phenolate trihydrate, it is particularly effective for confirming the

presence of the aromatic ring, the C-O bond, and, crucially, the water of hydration.

Expertise & Experience: Why IR?
While NMR maps the C-H skeleton, IR provides a direct "fingerprint" of molecular vibrations.

The most telling feature for this compound is the very broad, strong absorption band of the O-H

stretching vibrations from the three water molecules. This, combined with the characteristic

aromatic and C-O stretches, provides a rapid and cost-effective method for identity

confirmation. Commercial suppliers often list "Identity (IR): passes test" on their certificates of

analysis, highlighting its role in quality control.[4]

Data Interpretation: Key Vibrational Modes
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O-H Stretch (Water of Hydration): A very broad and intense absorption band is expected in

the region of 3200-3500 cm⁻¹. This is the most prominent feature and directly confirms the

hydrated nature of the salt.

Aromatic C-H Stretch: Sharp, medium-intensity peaks appearing just above 3000 cm⁻¹

(typically 3030-3100 cm⁻¹).

Aromatic C=C Ring Stretch: Several sharp peaks of varying intensity in the 1450-1600 cm⁻¹

region. These are characteristic of the benzene ring.

C-O Stretch: A strong, sharp absorption band is expected around 1250-1300 cm⁻¹, indicative

of the phenoxide C-O bond.

Trustworthiness: Self-Validating IR Protocol
Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Sample Preparation: Place a small amount (a few milligrams) of the crystalline sodium
phenolate trihydrate powder directly onto the ATR crystal (e.g., diamond or germanium). No

further preparation is needed.

Background Scan: Before running the sample, acquire a background spectrum of the clean,

empty ATR crystal. This is crucial to subtract atmospheric CO₂ and H₂O signals.

Sample Acquisition: Apply pressure using the ATR anvil to ensure good contact between the

sample and the crystal. Collect the spectrum, typically by co-adding 16 to 32 scans at a

resolution of 4 cm⁻¹.

Data Processing: The software automatically performs a background subtraction. The

resulting spectrum should be displayed in terms of transmittance or absorbance versus

wavenumber (cm⁻¹).

X-ray Diffraction (XRD): Confirming Crystalline
Phase and Hydration State
As a crystalline solid, sodium phenolate trihydrate has a highly ordered, repeating three-

dimensional arrangement of atoms. Powder X-ray Diffraction (PXRD) is the definitive technique
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for analyzing this crystal structure.

Expertise & Experience: Why XRD?
NMR and IR confirm the molecular structure, but only XRD can confirm the macroscopic solid-

state form. This is critical for hydrates, as different hydration states (e.g., monohydrate,

trihydrate, anhydrous) will have completely different crystal lattices and thus produce unique

diffraction patterns. Literature confirms that XRD is used to verify the formation of the trihydrate

phase.[1] Therefore, XRD is not just a characterization tool but a crucial quality control method

to verify that the correct hydrated form has been synthesized and that no phase conversion has

occurred during storage. A patent for the purification of sodium phenate describes a process to

specifically crystallize out the trihydrate form, indicating the industrial relevance of isolating this

specific phase.[9]

Data Interpretation: The Crystalline Fingerprint
A PXRD experiment generates a diffractogram, which is a plot of diffraction intensity versus the

diffraction angle (2θ).

The Pattern: The pattern consists of a series of sharp peaks (Bragg reflections) at specific 2θ

angles.

Uniqueness: The position and relative intensity of these peaks are a unique "fingerprint" of

the sodium phenolate trihydrate crystal lattice.

Phase Purity: A pure sample will show only the peaks corresponding to the trihydrate phase.

The presence of other peaks would indicate impurities or a mixture of different hydrated

forms.

Trustworthiness: Self-Validating XRD Protocol
Experimental Protocol: Powder X-ray Diffraction (PXRD)

Sample Preparation: Gently grind the crystalline sample into a fine, homogeneous powder

using an agate mortar and pestle to ensure random orientation of the crystallites.

Sample Mounting: Pack the powder into a sample holder, ensuring a flat, level surface that is

flush with the holder's rim.
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Instrumentation: Use a powder diffractometer equipped with a standard X-ray source (e.g.,

Cu Kα, λ = 1.54 Å).

Data Acquisition:

Set the 2θ scan range, typically from 5° to 50°, which covers the most characteristic

reflections for organic compounds.

Use a step size of ~0.02° and a dwell time of 1-2 seconds per step.

Data Analysis: The resulting diffractogram is compared against a reference pattern for

sodium phenolate trihydrate to confirm phase identity and purity.

Sample: Purported
Sodium Phenolate Trihydrate

IR Spectroscopy NMR Spectroscopy
(¹H & ¹³C) Powder XRD Karl Fischer

Titration

Check: O-H, C=C, C-O bands? Check: Correct aromatic
shifts & integrations?

Check: Matches reference
diffraction pattern?

Check: Water content
approx. 31.7%?

Confirmed:
Sodium Phenolate Trihydrate

All Pass All Pass All Pass All Pass

Click to download full resolution via product page

Summary and Integrated Analysis
No single technique provides a complete picture. True analytical trustworthiness comes from

the integration of orthogonal techniques, where the results from each method validate the

others.
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Technique Parameter

Expected Result
for Sodium
Phenolate
Trihydrate

Information
Confirmed

¹H NMR Chemical Shifts (ppm)

~6.6-6.8 (d, 2H), ~6.9-

7.1 (t, 1H), ~7.1-7.3 (t,

2H)

Aromatic proton

environment and

integrity

¹³C NMR Chemical Shifts (ppm)

4 signals: ~168-172

(C-O), ~130-132,

~122-124, ~118-120

Carbon skeleton and

symmetry

IR Wavenumbers (cm⁻¹)

3200-3500 (broad),

>3000 (sharp), 1450-

1600, 1250-1300

Presence of H₂O,

aromatic C-H, C=C,

and C-O

XRD 2θ Peaks
A unique, sharp

diffraction pattern

Crystalline phase

identity and purity

Karl Fischer Water Content ~31.7% w/w

Confirmation of

trihydrate

stoichiometry

This integrated approach forms a self-validating system. IR provides a quick confirmation of

hydration and functional groups. NMR confirms the precise organic structure. XRD confirms the

correct solid-state form. Finally, a quantitative technique like Karl Fischer titration can verify the

water content (the theoretical value for a trihydrate is ~31.7% w/w), validating the findings from

the other methods.

References
Sodium phenoxide. (n.d.). In Wikipedia. Retrieved from [Link]

Phenolate Sodium | C6H5NaO | CID 4445035. (n.d.). PubChem, National Institutes of

Health. Retrieved from [Link]

Sodium Phenoxide Trihydrate | C6H11NaO4 | CID 23681143. (n.d.). PubChem, National

Institutes of Health. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://en.wikipedia.org/wiki/Sodium_phenoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Phenolate-sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Phenoxide-Trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


US2247877A - Manufacture of sodium phenate. (1941). Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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